Cas no 50878-83-6 (1,3,4-Thiadiazol-2-amine, N,N-dimethyl-5-phenyl-)

• Product Name: 1,3,4-Thiadiazol-2-amine, N,N-dimethyl-5-phenyl-
• CAS No: 50878-83-6
• MF: C₁₀H₁₁N₃S
• MW: 205.279440164566
• CID: 363857
• PubChem ID: 12733826
• Update Time: 2025-04-19

1,3,4-Thiadiazol-2-amine, N,N-dimethyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine, N,N-dimethyl-5-phenyl-
• N,N-dimethyl-5-phenyl-1,3,4-thiadiazol-2-amine
• 50878-83-6
• DTXSID40508439

• Inchi： 1S/C10H11N3S/c1-13(2)10-12-11-9(14-10)8-6-4-3-5-7-8/h3-7H,1-2H3
• InChI Key： BYEFYZCXKAIDFF-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=NN=C1N(C)C

Computed Properties

• Exact Mass: 205.06753
• Monoisotopic Mass: 205.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 57.3Ų

Experimental Properties

• PSA: 29.02